Cas no 859859-11-3 (6-hydroxy-4-{(3-methoxyphenyl)aminomethyl}-7-methyl-2H-chromen-2-one)

• Product Name: 6-hydroxy-4-{(3-methoxyphenyl)aminomethyl}-7-methyl-2H-chromen-2-one
• CAS No: 859859-11-3
• MF: C₁₈H₁₇NO₄
• MW: 311.331885099411
• CID: 5421504
• Update Time: 2025-05-21

6-hydroxy-4-{(3-methoxyphenyl)aminomethyl}-7-methyl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 4-[[(3-methoxyphenyl)azaniumyl]methyl]-7-methyl-2-oxochromen-6-olate
• 6-hydroxy-4-{(3-methoxyphenyl)aminomethyl}-7-methyl-2H-chromen-2-one

• Inchi： 1S/C18H17NO4/c1-11-6-17-15(9-16(11)20)12(7-18(21)23-17)10-19-13-4-3-5-14(8-13)22-2/h3-9,19-20H,10H2,1-2H3
• InChI Key： OYDHVCFLCLJGEV-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC(C)=C(O)C=C2C(CNC2=CC=CC(OC)=C2)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins

Additional information on 6-hydroxy-4-{(3-methoxyphenyl)aminomethyl}-7-methyl-2H-chromen-2-one

Comprehensive Overview of 6-hydroxy-4-{(3-methoxyphenyl)aminomethyl}-7-methyl-2H-chromen-2-one (CAS No. 859859-11-3)

6-hydroxy-4-{(3-methoxyphenyl)aminomethyl}-7-methyl-2H-chromen-2-one, with the CAS number 859859-11-3, is a synthetic organic compound belonging to the coumarin derivatives family. This compound has garnered significant attention in recent years due to its potential applications in pharmaceuticals, materials science, and biochemical research. The presence of both hydroxyl and methoxy functional groups in its structure makes it a versatile intermediate for further chemical modifications. Researchers are particularly interested in its chromen-2-one core, which is known for its biological activity and fluorescence properties.

One of the most frequently searched questions about this compound is: "What are the applications of 6-hydroxy-4-{(3-methoxyphenyl)aminomethyl}-7-methyl-2H-chromen-2-one?" Studies suggest that this molecule exhibits promising properties for use in drug discovery, particularly in the development of anti-inflammatory and antioxidant agents. Its hydroxy and methoxyphenyl groups contribute to its ability to interact with biological targets, making it a candidate for further pharmacological evaluation. Additionally, its fluorescence characteristics have sparked interest in the field of bioimaging and sensor development.

The synthesis of 6-hydroxy-4-{(3-methoxyphenyl)aminomethyl}-7-methyl-2H-chromen-2-one involves multi-step organic reactions, often starting from simple coumarin precursors. The aminomethylation step is critical for introducing the (3-methoxyphenyl)amino moiety, which enhances the compound's solubility and binding affinity. Recent advancements in green chemistry have also explored eco-friendly synthesis routes for this compound, aligning with the growing demand for sustainable chemical processes.

Another trending topic related to this compound is its potential role in neuroprotective therapies. Researchers are investigating whether its structural features can mitigate oxidative stress in neuronal cells, a key factor in neurodegenerative diseases. This aligns with the broader search trend for "natural and synthetic neuroprotective agents" in academic and pharmaceutical circles. The compound's 7-methyl substitution further adds to its stability, making it suitable for long-term studies.

From a commercial perspective, CAS No. 859859-11-3 is available through specialized chemical suppliers, often listed under its full IUPAC name or abbreviated as 6-hydroxy-4-{(3-MeO-Ph)NHCH2}-7-Me-coumarin. Its purity and analytical data are crucial for researchers, as impurities can significantly affect experimental outcomes. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) are commonly used to verify its quality.

In summary, 6-hydroxy-4-{(3-methoxyphenyl)aminomethyl}-7-methyl-2H-chromen-2-one represents a fascinating area of research with diverse applications. Its unique chemical structure, combined with its potential biological activities, makes it a compound of interest for scientists across multiple disciplines. As research continues, we can expect to uncover even more innovative uses for this versatile molecule.